Cas no 80666-65-5 (Clemontanoside C)

Clemontanoside C Properties

Names and Identifiers

• clemontanoside C
• Clemontanoside-C
• Hederagenin-3-O-arabinopyranosyl-1-3-rhamnopyranosyl-1-2-arabinopyranoside
• Olean-12-en-28-oic acid, 3-((O-alpha-L-arabinopyranosyl-(1-3)-O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-alpha-L-arabinopyranosyl)oxy)-23-hydroxy-, (3beta,4alpha)-
• 80666-65-5
• Sapindoside B
• (+)-Sapindoside B
• +Expand

• InChIKey： SRDUPQHIHLKHRT-GXKUWUOPSA-N
• Inchi： 1S/C46H74O16/c1-22-30(50)32(52)34(54)38(59-22)62-36-35(61-37-33(53)31(51)25(48)19-57-37)26(49)20-58-39(36)60-29-11-12-42(4)27(43(29,5)21-47)10-13-45(7)28(42)9-8-23-24-18-41(2,3)14-16-46(24,40(55)56)17-15-44(23,45)6/h8,22,24-39,47-54H,9-21H2,1-7H3,(H,55,56)/t22-,24+,25-,26-,27?,28+,29-,30-,31-,32+,33+,34+,35-,36+,37-,38-,39-,42-,43?,44+,45+,46-/m0/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@@H]5C4=CC[C@@H]32)C1(C)CO

Computed Properties

• Exact Mass: 882.49768627g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 882.49768627g/mol
• Heavy Atom Count: 62
• Complexity: 1690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 255

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Elattostachys apetala